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Compound of Interest

Compound Name: FR20

Cat. No.: B14039056 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the proper disposal of FR20, a high-

purity magnesium hydroxide (Mg(OH)₂) commonly used as a non-halogenated flame retardant.

[1][2] Adherence to these protocols is crucial for maintaining laboratory safety and ensuring

environmental compliance. Magnesium hydroxide is generally considered a non-hazardous

substance, but proper disposal practices are still necessary.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Nitrile, neoprene, or PVC gloves.

Respiratory Protection: In dusty environments, a NIOSH-approved respirator is

recommended.

Protective Clothing: A standard laboratory coat is required.
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In the event of a spill, sweep up the solid material to avoid creating dust and place it in a

designated, sealed container for disposal.[3][4]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of FR20 (Magnesium

Hydroxide) relevant to its handling and disposal.

Property Value

Chemical Name Magnesium Hydroxide

Chemical Formula Mg(OH)₂

CAS Number 1309-42-8

Appearance White, odorless powder

Solubility in Water Nearly insoluble

Decomposition Temperature Decomposes at 340°C (644°F)

Hazard Classification Generally considered non-hazardous

Step-by-Step Disposal Protocol
The proper disposal method for FR20 depends on whether it is in solid form or an aqueous

solution. Always consult your institution's Environmental Health and Safety (EHS) department

for specific local regulations.

Disposal of Solid FR20 Waste
Collection: Carefully sweep or scoop the solid FR20 waste into a clean, dry, and properly

labeled waste container. Avoid actions that could generate dust.

Containerization: Use a sturdy, sealable container made of a compatible material such as

polyethylene.

Labeling: Clearly label the container as "Magnesium Hydroxide Waste" or "FR20 Waste" and

include the date of accumulation.
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Storage: Store the sealed container in a designated waste accumulation area, away from

incompatible materials like strong acids.

Final Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program. While magnesium hydroxide is not typically classified as hazardous,

it should be disposed of in a licensed sanitary landfill in accordance with local, state, and

federal regulations.[5][6]

Disposal of Aqueous Solutions Containing FR20
Disposal of liquid waste containing FR20 requires an assessment of its pH and any other

dissolved substances.

pH Measurement: Use a calibrated pH meter or pH strips to determine the pH of the solution.

Neutralization (if necessary):

If the pH is below 6.0 or above 9.0, the solution must be neutralized.

For acidic solutions (pH < 6.0), slowly add a dilute solution of a base (e.g., sodium

bicarbonate) while stirring until the pH is between 6.0 and 9.0.

For basic solutions (pH > 9.0), slowly add a dilute solution of an acid (e.g., hydrochloric

acid) while stirring until the pH is between 6.0 and 9.0.

Final Disposal of Neutralized Solution:

Once the pH is within the neutral range (6.0-9.0) and the solution contains no other

hazardous materials, it may be permissible to dispose of it down the sanitary sewer with

copious amounts of water.[7]

Crucially, always obtain prior approval from your local EHS department before any drain

disposal.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of FR20.
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FR20 Disposal Workflow

Start: FR20 Waste Generated

Assess Waste Form

Solid FR20 Waste

Solid

Aqueous FR20 Solution

Liquid

Collect in Labeled Container Measure pH of Solution

Store in Designated Area

Dispose via EHS in Sanitary Landfill

Is pH between 6.0 and 9.0?

Neutralize Solution

No

Any Other Hazardous Components?

Yes

Dispose to Sanitary Sewer with Copious Water (EHS Approval Required)

No

Treat as Hazardous Waste and Dispose via EHS

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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